Cas no 1804743-60-9 (2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804743-60-9
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4830648
• Update Time: 2025-05-26

2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-2-3-1-4(7(15)16)5(6(10)14-3)17-8(11,12)13/h1H,2H2,(H,15,16)
• InChI Key： TTXWFZRAOJGRNV-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(=O)O)=CC(CF)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804743-60-9)

2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid, identified by its CAS number 1804743-60-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its versatility in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of multiple fluorinated substituents, including a fluoromethyl group at the 6-position and a trifluoromethoxy group at the 3-position, imparts unique electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid features a pyridine ring that is functionalized with fluorine atoms at strategic positions. Fluorine atoms are well-documented for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, fluorine substitution can enhance metabolic stability, improve binding affinity, and influence the lipophilicity of a compound. In this particular case, the combination of a fluoromethyl group and a trifluoromethoxy group creates a highly electronegative environment around the pyridine core, which can significantly affect both the reactivity and the interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors. For instance, studies have demonstrated that pyridines bearing electron-withdrawing fluorinated groups can act as effective scaffolds for targeting protein kinases, which are critical in various disease pathways. The carboxylic acid moiety at the 4-position of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid provides an additional site for further derivatization, allowing for the synthesis of analogs with tailored properties. This flexibility makes it an attractive building block for structure-based drug design.

One of the most compelling aspects of this compound is its potential application in oncology research. Protein kinases are frequently overexpressed or mutated in cancer cells, making them attractive targets for therapeutic intervention. The fluorinated pyridine core has been shown to improve binding interactions with kinase active sites by optimizing hydrogen bonding networks and hydrophobic contacts. Furthermore, the presence of both electron-withdrawing and electron-donating groups can fine-tune the electronic properties of the molecule, enhancing its affinity for biological targets.

Recent publications have explored the use of fluorinated pyridines in developing kinase inhibitors with improved selectivity and efficacy. For example, researchers have reported that compounds containing similar fluorination patterns exhibit enhanced activity against specific kinases while minimizing off-target effects. The structural features of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid align well with these findings, suggesting its potential as a lead compound or intermediate in the synthesis of novel anticancer agents.

In addition to its applications in oncology, this compound may also find utility in other therapeutic areas. Fluorinated pyridines have been successfully incorporated into molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The ability to modify multiple positions on the pyridine ring allows chemists to explore a wide range of chemical space, increasing the likelihood of identifying compounds with desirable pharmacological profiles.

The synthesis of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated substituents requires careful consideration to ensure high yields and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to achieve selective functionalization at multiple positions on the pyridine ring. These methods not only enhance efficiency but also allow for greater control over regioselectivity, which is crucial for producing compounds with desired biological activities.

Once synthesized, 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid can be further modified through various chemical transformations to generate libraries of derivatives for high-throughput screening (HTS). Techniques such as Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Boc protection/deprotection strategies enable chemists to introduce diverse functional groups while maintaining structural integrity. This approach has been instrumental in identifying lead compounds that undergo subsequent optimization to improve potency, selectivity, and pharmacokinetic properties.

The growing interest in fluorinated heterocycles underscores their importance as pharmacophores in modern drug discovery. The unique electronic properties imparted by fluorine atoms make them indispensable tools for modulating molecular interactions with biological targets. As research continues to uncover new applications for compounds like 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid, their role in developing next-generation therapeutics is expected to expand further.

In conclusion,2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804743-60-9) represents a promising scaffold with significant potential in pharmaceutical research. Its structural features, combined with recent advancements in synthetic methodologies and drug design strategies, position it as a valuable asset for developing novel therapeutic agents across multiple disease areas.